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Compound of Interest

Compound Name: Squalestatin 3

Cat. No.: B1681097 Get Quote

This document provides immediate and essential guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of Squalestatin 3. The following

procedures are designed to minimize exposure risk and ensure a safe laboratory environment.

Quantitative Data Summary
While a specific Safety Data Sheet (SDS) for Squalestatin 3 is not readily available, the

following table summarizes its known chemical and physical properties. This information is

critical for risk assessment and the implementation of appropriate safety measures.
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Property Value Source

Molecular Formula C33H44O14 PubChem[1]

Molecular Weight 664.7 g/mol PubChem[1]

CAS Number 142505-92-8 MedchemExpress[2]

Biological Activity
Potent inhibitor of squalene

synthase (IC50 = 6 nM)
MedchemExpress[2]

Appearance
White solid (presumed based

on related compounds)
General Chemical Information

Storage

Room temperature in

continental US; may vary

elsewhere. Refer to Certificate

of Analysis for specific

recommendations.

MedchemExpress[2]

Personal Protective Equipment (PPE)
Given that Squalestatin 3 is a potent inhibitor of a key enzyme in cholesterol biosynthesis, it

should be handled as a hazardous compound.[3][4] The following PPE is mandatory when

working with Squalestatin 3 in any form (solid or in solution).

Gloves: Two pairs of chemotherapy-grade, powder-free nitrile gloves that meet the ASTM

D6978 standard are required.[3][5] The inner glove should be tucked under the cuff of the lab

coat or gown, and the outer glove should be worn over the cuff.[4] Gloves must be changed

every 30 minutes or immediately if contaminated, torn, or punctured.[3]

Gown: A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting

elastic or knit cuffs is required.[4][5] Gowns should be changed every 2-3 hours or

immediately upon contamination.[3]

Eye and Face Protection: Chemical safety goggles and a face shield, or a full-face respirator,

must be worn to protect against splashes and aerosols.[5][6] Standard safety glasses with

side shields are not sufficient.[3]
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Respiratory Protection: When handling the solid compound or when there is a risk of aerosol

generation, a fit-tested N95 respirator or higher is mandatory.[3][7] Surgical masks do not

provide adequate respiratory protection.[7]

Head and Shoe Covers: Disposable head and hair covers (including for beards) and two

pairs of shoe covers are required when handling Squalestatin 3.[3][5]

Operational Plan for Handling Squalestatin 3
Adherence to a strict, step-by-step protocol is essential for minimizing exposure and ensuring

safety.

Receiving and Unpacking
Designated Area: Unpack shipments of Squalestatin 3 in a designated area with controlled

access, such as a chemical fume hood or a ventilated enclosure.

PPE: Wear full PPE as described in Section 2 during unpacking.

Inspect: Carefully inspect the package for any signs of damage or leakage. If the container is

compromised, follow spill procedures immediately.

Labeling: Ensure the primary container is clearly labeled with the compound name, date

received, and relevant hazard warnings.

Preparation and Aliquoting
Controlled Environment: All handling of solid Squalestatin 3 must be performed in a certified

chemical fume hood, a Class II biological safety cabinet, or a glove box to prevent inhalation

of the powder.

Weighing: Use a dedicated, calibrated balance inside the containment area. Use anti-static

weigh paper or boats to minimize dispersal of the powder.

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

splashing. Cap and seal containers tightly.
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Labeling: Clearly label all solutions with the compound name, concentration, solvent, date of

preparation, and appropriate hazard symbols.

Experimental Use
Full PPE: Always wear the full complement of PPE as detailed in Section 2 when handling

Squalestatin 3 in any form.

Avoid Contamination: Use dedicated labware and equipment. If not possible, thoroughly

decontaminate all items after use.

Transport: When moving Squalestatin 3 between laboratories, use a sealed, shatter-proof

secondary container.

Disposal Plan
Proper disposal of Squalestatin 3 and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Segregation: All waste contaminated with Squalestatin 3, including gloves, gowns,

shoe covers, weigh paper, pipette tips, and excess compound, must be segregated as

hazardous chemical waste.

Waste Containers: Use clearly labeled, leak-proof, and puncture-resistant containers for solid

and liquid waste.

Decontamination: Decontaminate all work surfaces and equipment after use with an

appropriate cleaning agent (e.g., a solution of detergent and water, followed by a rinse with

70% ethanol).

Disposal Procedures: Follow all institutional and local regulations for the disposal of

hazardous chemical waste. Do not dispose of Squalestatin 3 down the drain.[8]

Signaling Pathway and Experimental Workflow
To provide context for its biological activity, the following diagrams illustrate the cholesterol

biosynthesis pathway, highlighting the point of inhibition by Squalestatin 3, and a logical

workflow for its safe handling.
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Simplified Cholesterol Biosynthesis Pathway
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Caption: Inhibition of Squalene Synthase by Squalestatin 3.
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Squalestatin 3 Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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